Cas no 1623789-42-3 (N-(5-Sulfamoyl-1,3,4-thiadiazol-2-yl)hex-5-ynamide)

N-(5-Sulfamoyl-1,3,4-thiadiazol-2-yl)hex-5-ynamide structure

1623789-42-3 structure

Product Name:N-(5-Sulfamoyl-1,3,4-thiadiazol-2-yl)hex-5-ynamide

CAS No:1623789-42-3

MF:C₈H₁₀N₄O₃S₂

MW:274.319998264313

CID:5694344

PubChem ID:118280394

Update Time:2026-03-11

N-(5-Sulfamoyl-1,3,4-thiadiazol-2-yl)hex-5-ynamide Chemical and Physical Properties

Names and Identifiers

- SCHEMBL16975108
- EN300-1718461
- 1623789-42-3
- N-(5-Sulfamoyl-1,3,4-thiadiazol-2-yl)hex-5-ynamide
- Inchi： 1S/C8H10N4O3S2/c1-2-3-4-5-6(13)10-7-11-12-8(16-7)17(9,14)15/h1H,3-5H2,(H2,9,14,15)(H,10,11,13)
- InChI Key： BYSCAOCFAHVCOL-UHFFFAOYSA-N
- SMILES： S(C1=NN=C(NC(CCCC#C)=O)S1)(N)(=O)=O

Computed Properties

Exact Mass: 274.01943254g/mol
Monoisotopic Mass: 274.01943254g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 422
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 152Å²

N-(5-Sulfamoyl-1,3,4-thiadiazol-2-yl)hex-5-ynamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1718461-0.05g	N-(5-sulfamoyl-1,3,4-thiadiazol-2-yl)hex-5-ynamide	1623789-42-3	95%	0.05g	$226.0	2023-09-20
Enamine	EN300-1718461-0.1g	N-(5-sulfamoyl-1,3,4-thiadiazol-2-yl)hex-5-ynamide	1623789-42-3	95%	0.1g	$337.0	2023-09-20
Enamine	EN300-1718461-0.25g	N-(5-sulfamoyl-1,3,4-thiadiazol-2-yl)hex-5-ynamide	1623789-42-3	95%	0.25g	$481.0	2023-09-20
Enamine	EN300-1718461-0.5g	N-(5-sulfamoyl-1,3,4-thiadiazol-2-yl)hex-5-ynamide	1623789-42-3	95%	0.5g	$758.0	2023-09-20
Enamine	EN300-1718461-1.0g	N-(5-sulfamoyl-1,3,4-thiadiazol-2-yl)hex-5-ynamide	1623789-42-3	95%	1g	$971.0	2023-06-04
Enamine	EN300-1718461-2.5g	N-(5-sulfamoyl-1,3,4-thiadiazol-2-yl)hex-5-ynamide	1623789-42-3	95%	2.5g	$1903.0	2023-09-20
Enamine	EN300-1718461-5.0g	N-(5-sulfamoyl-1,3,4-thiadiazol-2-yl)hex-5-ynamide	1623789-42-3	95%	5g	$2816.0	2023-06-04
Enamine	EN300-1718461-10.0g	N-(5-sulfamoyl-1,3,4-thiadiazol-2-yl)hex-5-ynamide	1623789-42-3	95%	10g	$4176.0	2023-06-04
Enamine	EN300-1718461-1g	N-(5-sulfamoyl-1,3,4-thiadiazol-2-yl)hex-5-ynamide	1623789-42-3	95%	1g	$971.0	2023-09-20
Enamine	EN300-1718461-5g	N-(5-sulfamoyl-1,3,4-thiadiazol-2-yl)hex-5-ynamide	1623789-42-3	95%	5g	$2816.0	2023-09-20

N-(5-Sulfamoyl-1,3,4-thiadiazol-2-yl)hex-5-ynamide Related Literature

1. Fe3O4 nanoclusters highly dispersed on a porous graphene support as an additive for improving the hydrogen storage properties of LiBH4†

Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
2. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
3. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
4. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
5. Enantiomeric two-fold interpenetrated 3D zinc(ii) coordination networks as a catalytic platform: significant difference between water within the cage and trace water in transesterification†

Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles Thiadiazole sulfonamides

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